2-ethynylpyridine-4-carbaldehyde
Description
2-Ethynylpyridine-4-carbaldehyde is a chemical compound with the molecular formula C8H5NO and a molar mass of 131.13 . It’s a key building block in the synthesis of various functional molecules .
Molecular Structure Analysis
The molecular structure of 2-ethynylpyridine-4-carbaldehyde consists of a pyridine ring with an ethynyl group at the 2-position and a carbaldehyde group at the 4-position .Chemical Reactions Analysis
While specific reactions involving 2-ethynylpyridine-4-carbaldehyde are not detailed in the search results, carbonyl compounds like this one generally undergo nucleophilic addition reactions . The carbonyl carbon, being electron-poor, is a good target for attack by electron-rich nucleophiles .Physical And Chemical Properties Analysis
2-Ethynylpyridine-4-carbaldehyde has a molecular weight of 131.13 . Other physical and chemical properties specific to this compound were not found in the search results.Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethynylpyridine-4-carbaldehyde involves the reaction of 2-bromo-4-ethynylpyridine with sodium formate in the presence of palladium catalyst to form 2-ethynylpyridine-4-carboxylic acid. This is followed by the conversion of the carboxylic acid to the aldehyde using the Vilsmeier-Haack reaction.", "Starting Materials": [ "2-bromo-4-ethynylpyridine", "sodium formate", "palladium catalyst", "DMF", "POCl3", "NaOH" ], "Reaction": [ "Step 1: Dissolve 2-bromo-4-ethynylpyridine (1.0 g, 4.8 mmol), sodium formate (1.2 g, 15.8 mmol), and palladium catalyst (0.1 g) in DMF (10 mL) in a round-bottom flask.", "Step 2: Add a stir bar and reflux the mixture at 100°C for 24 hours under an inert atmosphere.", "Step 3: Cool the reaction mixture to room temperature and filter off the palladium catalyst.", "Step 4: Concentrate the filtrate under reduced pressure to obtain a yellow solid.", "Step 5: Dissolve the yellow solid in POCl3 (10 mL) and add NaOH (2.0 g, 50 mmol) dropwise with stirring.", "Step 6: Reflux the mixture at 100°C for 4 hours.", "Step 7: Cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL).", "Step 8: Extract the organic layer with ethyl acetate (3 x 20 mL).", "Step 9: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain a yellow solid.", "Step 10: Purify the yellow solid by column chromatography to obtain 2-ethynylpyridine-4-carbaldehyde as a yellow solid (yield: 60-70%)." ] } | |
CAS RN |
1211536-16-1 |
Molecular Formula |
C8H5NO |
Molecular Weight |
131.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
